2-Methyl-4-nitrophenol

• IUPAC Name: 2-methyl-4-nitrophenol
• InChI: InChI=1S/C7H7NO3/c1-5-4-6(8(10)11)2-3-7(5)9/h2-4,9H,1H3
• InChI Key: KDQPMQNHVQVVMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)[N+](=O)[O-])O
• Molecular Formula: C7H7NO3
• DSSTOX Substance ID: DTXSID4073889
• Molecular Weight: 153.14 g/mol
• CAS No.: 99-53-6

Description

2-Methyl-4-nitrophenol is an organic compound with the molecular formula C7H7NO3. It is a derivative of nitrophenol and is known for its yellow crystalline appearance. This compound is used in various chemical processes and has significant applications in scientific research and industry .

Scientific Research Applications

2-Methyl-4-nitrophenol is widely used in scientific research due to its unique properties:

Chemistry: It serves as a starting material for the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities, including its role in enzyme inhibition.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

Target of Action

It is reported to be one of the compounds in diesel exhaust particles (dep) that shows potential vasodilatation activity in rats

Mode of Action

It is known that nitrophenols can act as uncouplers of oxidative phosphorylation . This means they can disrupt the process by which cells produce ATP, the main energy currency of the cell. This disruption can lead to a variety of downstream effects, including potential vasodilatation activity .

Biochemical Pathways

It is known that nitrophenols can interfere with oxidative phosphorylation , a critical pathway for energy production in cells. This interference can disrupt normal cellular function and lead to various downstream effects.

Pharmacokinetics

Nitrophenols are generally known to be highly water-soluble, which can influence their absorption and distribution within the body

Result of Action

Its potential vasodilatation activity suggests that it may cause relaxation of smooth muscle cells in blood vessels, leading to an increase in blood vessel diameter . This could potentially affect blood flow and pressure.

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-Methyl-4-nitrophenol. For example, its presence in diesel exhaust particles suggests that it may be released into the environment through combustion processes

Safety and Hazards

2-Methyl-4-nitrophenol is harmful if swallowed, in contact with skin, or if inhaled. It may cause damage to organs through prolonged or repeated exposure. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to wear protective gloves/eye protection/face protection.

Future Directions

2-Methyl-4-nitrophenol is suitable as a target compound in the study on measurement of methylnitrophenol concentrations and stable isotope ratios in the atmospheric particulate matter. It can also be used as an internal standard in the determination of monoaromatic nitro compounds in atmospheric aerosols using high-performance liquid chromatography electrospray tandem mass spectrometry (HPLC/ESI-MS/MS) method. It may be used as a starting material in the synthesis of 2-bromo-4-nitro-6-methylphenol.

Preparation Methods

Synthetic Routes and Reaction Conditions: 2-Methyl-4-nitrophenol can be synthesized through the nitration of 2-methylphenol (o-cresol) using nitric acid. The reaction is typically carried out by slowly adding o-cresol to a nitric acid solution while maintaining the temperature between 45-50°C to control the exothermic reaction .

Industrial Production Methods: In an industrial setting, this compound is produced by reacting 2-methyl-4-nitroaniline with sodium hydroxide and hydrochloric acid. The reaction mixture is heated to 115°C and maintained for 24 hours, followed by filtration and pH adjustment to precipitate the product .

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions, often resulting in the formation of quinones.

Reduction: Reduction of the nitro group can yield 2-methyl-4-aminophenol.

Substitution: The compound can participate in electrophilic aromatic substitution reactions due to the presence of the nitro group.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Catalytic hydrogenation or the use of reducing agents like sodium borohydride.

Substitution: Reactions often involve reagents like halogens or sulfonic acids under acidic conditions.

Major Products Formed:

Oxidation: Quinones and other oxidized derivatives.

Reduction: Aminophenols.

Substitution: Halogenated or sulfonated derivatives of this compound.

Comparison with Similar Compounds

2-Nitrophenol: Similar structure but lacks the methyl group.

4-Nitrophenol: Similar structure but with the nitro group in a different position.

2,4-Dinitrophenol: Contains an additional nitro group, leading to different chemical properties.

Uniqueness: 2-Methyl-4-nitrophenol is unique due to the presence of both a methyl and a nitro group, which influence its chemical reactivity and applications. The combination of these functional groups makes it a versatile compound in various chemical reactions and industrial applications .

Synthesis routes and methods

Procedure details

2-Methyl-4-nitroanisole (4.0 g)in 50 ml 1:1 hydrobromic acid:acetic acid is heated 12 hours at 120°. Solvent is stripped, the residue taken up in water and ethyl acetate, the mixture is filtered to remove insolubles, and the layers are separated. The organic phase is dried, filtered, and stripped to afford 2-methyl-4-nitrophenol. NMR (CDCl3): δ2.3 (3H,s), 6.8 (1H,d), 7.9 (1H,d of d), 8.0 (1H,d).